Cas no 672336-50-4 (10(14)-Cadinene-4,5-diol)

10(14)-Cadinene-4,5-diol structure
10(14)-Cadinene-4,5-diol structure
Product Name:10(14)-Cadinene-4,5-diol
CAS No:672336-50-4
MF:C15H26O2
MW:238.36600
CID:837083
PubChem ID:11053721
Update Time:2024-10-28

10(14)-Cadinene-4,5-diol Chemical and Physical Properties

Names and Identifiers

    • 10(14)-Cadinene-4,5-diol
    • (1S,2S,4aR,8S,8aS)-8-Isopropyl-2-methyl-5-methylenedecahydro-1,2- naphthalenediol
    • 672336-50-4
    • AKOS032962291
    • (1S,2S,4Ar,8S,8aS)-2-methyl-5-methylidene-8-propan-2-yl-1,3,4,4a,6,7,8,8a-octahydronaphthalene-1,2-diol
    • FS-8944
    • (-)-Cadin-10(14)-ene-4beta,5alpha-diol
    • [ "" ]
    • Inchi: InChI=1S/C15H26O2/c1-9(2)11-6-5-10(3)12-7-8-15(4,17)14(16)13(11)12/h9,11-14,16-17H,3,5-8H2,1-2,4H3/t11-,12-,13-,14-,15-/m0/s1
    • InChI Key: DQVXKPUFGSPUGZ-YTFOTSKYSA-N
    • SMILES: CC(C)C1CCC(=C)C2C1C(C(CC2)(C)O)O

Computed Properties

  • Exact Mass: 238.19300
  • Monoisotopic Mass: 238.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: Oil
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 326.6±42.0 °C at 760 mmHg
  • Flash Point: 144.0±22.5 °C
  • PSA: 40.46000
  • LogP: 2.74670
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

10(14)-Cadinene-4,5-diol Security Information

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